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Compound of Interest

Compound Name: Pyrenetetrasulfonic acid

Cat. No.: B14439651

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pyrenetetrasulfonic acid, with a
particular focus on its tetrasodium salt, a fluorescent probe with applications in various scientific
fields. This document covers its chemical and physical properties, detailed safety information
and handling protocols, and insights into its use in experimental settings.

Chemical and Physical Properties

Pyrenetetrasulfonic acid and its salts are notable for their high fluorescence quantum yield
and water solubility.[1][2] These characteristics make them valuable as fluorescent tracers and
pH indicators.[2][3] The tetrasodium salt is a stable, non-toxic, and chemically robust
compound, making it an ideal candidate for tracking in agueous systems.[4]
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Property

Value

References

Molecular Formula

C16HsNaaO12S4

[5]

610.43 g/mol (anhydrous

Molecular Weight ) [5]
basis)
Yellow-green crystalline

Appearance [6]
powder

Solubility Highly soluble in water. [2]

Fluorescence

Exhibits strong blue

fluorescence under UV light.

[7]

Excitation Maximum (Aex)

~375 nm

[3]

Emission Maximum (Aem)

~404 nm in water

[3]

Safety and Hazard Information

Pyrenetetrasulfonic acid tetrasodium salt is classified as causing skin irritation, serious eye

irritation, and may cause respiratory irritation.[8][9] It is crucial to handle this compound with

appropriate personal protective equipment and in a well-ventilated area.
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Hazard Statement GHS Classification

Precautionary
References
Measures

Causes skin irritation Skin Irrit. 2

P264: Wash
thoroughly after
handling. P280: Wear
protective gloves.
P332+P313: If skin

irritation occurs: Get

[8][9]

medical

advice/attention.

Causes serious eye ]
o Eye Irrit. 2
irritation

P280: Wear eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact 1B1(9]
lenses, if present and
easy to do. Continue
rinsing. P337+P313: If
eye irritation persists:
Get medical

advice/attention.

May cause respiratory
o STOT SE 3
irritation

P261: Avoid breathing
dust/fume/gas/mist/va
pours/spray. P312:
Call a POISON
CENTER/doctor if you
feel unwell.
P403+P233: Store in

a well-ventilated

[8][°]

place. Keep container

tightly closed.
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First Aid Measures:
 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[10]

 After skin contact: Take off contaminated clothing immediately. Wash off with soap and plenty
of water. Consult a doctor.[10]

o After eye contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[10]

» After ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[10]

Handling and Storage
Proper handling and storage are essential to ensure the stability and safety of

pyrenetetrasulfonic acid.

» Handling: Handle in a well-ventilated place. Wear suitable protective clothing. Avoid contact
with skin and eyes. Avoid the formation of dust and aerosols.[10]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[9]

Experimental Protocols

While pyrenetetrasulfonic acid itself is primarily used as a tracer, its derivative, 8-
hydroxypyrene-1,3,6-trisulfonic acid (pyranine), is a well-established fluorescent probe for
measuring intracellular pH, particularly within acidic organelles like endosomes and lysosomes.
[11][12] The following protocol outlines a general method for monitoring endosomal/lysosomal
pH using pyranine.

Protocol: Monitoring Endosomal/Lysosomal pH using
Pyranine

1. Cell Culture and Loading:

e Culture cells of interest (e.g., BALB/c-3T3 cells) on glass-bottom dishes suitable for
fluorescence microscopy.[9]
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e Prepare a stock solution of pyranine in a suitable buffer.

» Load the cells with pyranine. Acommon method is scrape-loading, where cells are gently
scraped in the presence of the dye, allowing it to enter the cells.[9] Alternatively, for some cell
types, endocytic uptake can be utilized by incubating the cells with a medium containing
pyranine.[11]

2. In Situ Calibration:

o To accurately determine the intracellular pH, an in situ calibration is necessary.[9]

o Prepare a series of calibration buffers with known pH values (e.g., ranging from pH 5.0 to
7.5).

o Treat the pyranine-loaded cells with a nigericin/high K+ solution in each calibration buffer.
Nigericin is an ionophore that equilibrates the intracellular and extracellular pH.[9]

» Acquire fluorescence images at two excitation wavelengths (e.g., 465 nm and 405 nm) while
keeping the emission wavelength constant (e.g., 510 nm). The ratio of the fluorescence
intensities (465/405) is pH-dependent.[9]

» Plot the fluorescence ratio against the corresponding pH of the calibration buffers to
generate a standard curve.

3. Experimental Measurement:

e Wash the pyranine-loaded cells to remove any extracellular dye.

 Induce the experimental condition you wish to study (e.g., addition of a drug, change in
extracellular pH).

o Acquire fluorescence images at the two excitation wavelengths as determined during
calibration.

o Calculate the fluorescence ratio for individual organelles or regions of interest within the
cells.

o Use the standard curve generated in the calibration step to convert the fluorescence ratios to
intracellular pH values.

Visualizations
Experimental Workflow for Intracellular pH Measurement
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Workflow for Monitoring Endosomal pH using Pyranine
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Caption: Workflow for monitoring endosomal pH using the fluorescent probe pyranine.

Logical Relationship for Safe Handling
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Safe Handling of Pyrenetetrasulfonic Acid

Click to download full resolution via product page

Caption: Key safety considerations for handling pyrenetetrasulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Phone: (601) 213-4426
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